Cas no 20939-82-6 (2-((2,2,2-trifluoroethyl)amino)benzoic acid)

2-((2,2,2-Trifluoroethyl)amino)benzoic acid is a fluorinated benzoic acid derivative characterized by the presence of a trifluoroethylamino substituent at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural features, combining the electron-withdrawing properties of the trifluoroethyl group with the versatility of the benzoic acid scaffold. The trifluoroethyl moiety enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules. Its well-defined chemical properties and compatibility with further functionalization render it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under standard laboratory conditions.
2-((2,2,2-trifluoroethyl)amino)benzoic acid structure
20939-82-6 structure
Product Name:2-((2,2,2-trifluoroethyl)amino)benzoic acid
CAS No:20939-82-6
MF:C9H8F3NO2
MW:219.160532951355
CID:4637227
Update Time:2025-05-23

2-((2,2,2-trifluoroethyl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((2,2,2-trifluoroethyl)amino)benzoic Acid
    • Benzoic acid, 2-[(2,2,2-trifluoroethyl)amino]-
    • 2-((2,2,2-trifluoroethyl)amino)benzoic acid
    • Inchi: 1S/C9H8F3NO2/c10-9(11,12)5-13-7-4-2-1-3-6(7)8(14)15/h1-4,13H,5H2,(H,14,15)
    • InChI Key: TYQJCIIATXTPRQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1NCC(F)(F)F

2-((2,2,2-trifluoroethyl)amino)benzoic acid Pricemore >>

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Additional information on 2-((2,2,2-trifluoroethyl)amino)benzoic acid

Introduction to 2-((2,2,2-Trifluoroethyl)amino)benzoic Acid (CAS No: 20939-82-6)

2-((2,2,2-Trifluoroethyl)amino)benzoic acid, a compound with the CAS registry number 20939-82-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluoroethyl group with an amino group attached to a benzoic acid backbone. The presence of fluorine atoms in the trifluoroethyl group introduces interesting electronic and steric properties, making this compound a valuable building block in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 2-((2,2,2-trifluoroethyl)amino)benzoic acid. One notable approach involves the use of electrophilic aromatic substitution reactions, where the trifluoroethyl group is introduced onto the aromatic ring under specific conditions. This method has been optimized to achieve high yields and selectivity, making it a cornerstone in the production of this compound on an industrial scale.

The pharmacological properties of 2-((2,2,2-trifluoroethyl)amino)benzoic acid have been extensively studied in recent years. Research indicates that this compound exhibits potent antibacterial activity, particularly against Gram-positive bacteria. The trifluoroethyl group plays a crucial role in enhancing the molecule's ability to penetrate bacterial cell membranes, thereby increasing its efficacy as an antimicrobial agent.

In addition to its antibacterial properties, 2-((2,2,2-trifluoroethyl)amino)benzoic acid has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. Studies suggest that this compound can modulate key enzymes involved in amyloid-beta peptide formation, which is a hallmark of Alzheimer's pathology. These findings have sparked interest in further exploring its potential as a therapeutic agent for neurodegenerative disorders.

The environmental impact of (CAS No: 20939-81-5) compounds has also been a topic of recent research. Scientists are investigating the biodegradation pathways of this compound to ensure its safe disposal and minimize its ecological footprint. Preliminary results indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing concerns about its long-term persistence in the environment.

Looking ahead, the versatility of (CAS No: 7783417) compounds like (CAS No: 7783417) positions them as valuable tools in various scientific disciplines. From drug discovery to materials science, their unique chemical properties continue to unlock new possibilities for innovation and advancement.

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